1-benzyl-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-[4-(1,3-thiazol-4-yl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C22H23N3OS/c26-22(24-20-10-8-18(9-11-20)21-15-27-16-23-21)19-7-4-12-25(14-19)13-17-5-2-1-3-6-17/h1-3,5-6,8-11,15-16,19H,4,7,12-14H2,(H,24,26)
• InChI Key: SQPUDXPZIQEZIU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)C4=CSC=N4
• Molecular Formula: C22H23N3OS
• Molecular Weight: 377.5 g/mol

Description

Thiazoles are aromatic five-membered heterocyclic compounds containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system, carried out in the presence of tetrabutylammonium fluoride under mild conditions.

Molecular Structure Analysis

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

While the specific mechanism of action for “1-benzyl-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide” is not available, thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Future Directions

The interest in the synthesis of compounds containing the thiazole moiety has been increasing steadily due to their utility in various fields. Future research may focus on the design and development of different thiazole derivatives to act as potent drug molecules with lesser side effects.